Cas no 37840-80-5 (O-ethyl O-[5-(ethylsulfanyl)-1-methyl-6-oxo-1,6-dihydropyridazin-4-yl] ethylphosphonothioate)

• Product Name: O-ethyl O-[5-(ethylsulfanyl)-1-methyl-6-oxo-1,6-dihydropyridazin-4-yl] ethylphosphonothioate
• CAS No: 37840-80-5
• MF: C₁₁H₁₉N₂O₃PS₂
• MW: 322.383920907974
• CID: 922689
• PubChem ID: 333472
• Update Time: 2025-04-19

O-ethyl O-[5-(ethylsulfanyl)-1-methyl-6-oxo-1,6-dihydropyridazin-4-yl] ethylphosphonothioate Chemical and Physical Properties

Names and Identifiers

• O-ethyl O-[5-(ethylsulfanyl)-1-methyl-6-oxo-1,6-dihydropyridazin-4-yl] ethylphosphonothioate
• 5-[ethoxy(ethyl)phosphinothioyl]oxy-4-ethylsulfanyl-2-methylpyridazin-3-one
• AC1L7DDH
• ethyl-phosphonothioic acid O-ethyl ester O'-(5-ethylsulfanyl-1-methyl-6-oxo-1,6-dihydro-pyridazin-4-yl) ester
• NSC334651
• O-Ethyl O-(5-(ethylthio)-1-methyl-6-oxo-1,6-dihydro-4-pyridazinyl) ethylphosphonothioate
• 37840-80-5
• NSC-334651
• 5-[ethoxy(ethyl)phosphinothioyl]oxy-4-ethylsulfanyl-2-methyl-pyridazin-3-one
• NSC 334651

• Inchi： 1S/C11H19N2O3PS2/c1-5-15-17(18,6-2)16-9-8-12-13(4)11(14)10(9)19-7-3/h8H,5-7H2,1-4H3
• InChI Key： PHWUXNDGIIEIJB-UHFFFAOYSA-N
• SMILES： S(CC)C1C(N(C)N=CC=1OP(CC)(OCC)=S)=O

Computed Properties

• Exact Mass: 322.05767
• Monoisotopic Mass: 322.05747182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 51.13
• LogP: 3.28760